Cas no 1955505-90-4 (ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate hydrochloride)

• Product Name: ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate hydrochloride
• CAS No: 1955505-90-4
• MF: C₈H₁₅ClN₄O₂
• MW: 234.683300256729
• CID: 4631225
• Update Time: 2025-06-08

ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[1-(methylamino)ethyl]-1h-1,2,4-triazole-5-carboxylate hydrochloride
• ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate hydrochloride

• Inchi： 1S/C8H14N4O2.ClH/c1-4-14-8(13)7-10-6(11-12-7)5(2)9-3;/h5,9H,4H2,1-3H3,(H,10,11,12);1H
• InChI Key： QXBPPJMLNIPNBV-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(C(C)NC)N1)(=O)OCC.Cl

Additional information on ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate hydrochloride

Comprehensive Overview of Ethyl 3-[1-(Methylamino)Ethyl]-1H-1,2,4-Triazole-5-Carboxylate Hydrochloride (CAS No. 1955505-90-4)

The compound ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate hydrochloride (CAS No. 1955505-90-4) is a chemically synthesized derivative of 1,2,4-triazole, a heterocyclic scaffold widely recognized for its versatility in pharmaceutical and agrochemical applications. This molecule features a unique combination of functional groups, including an ethyl ester and a methylaminoethyl side chain, which contribute to its potential bioactivity. The hydrochloride salt form enhances its solubility and stability, making it a candidate for further research in drug discovery and material science.

Recent trends in scientific literature highlight the growing interest in triazole-based compounds due to their antimicrobial, antifungal, and anti-inflammatory properties. Researchers are particularly focused on optimizing the structure-activity relationship (SAR) of such molecules to improve efficacy and reduce toxicity. The presence of the carboxylate ester moiety in CAS 1955505-90-4 suggests potential hydrolytic metabolism, a key consideration in prodrug design. This aligns with current industry demands for biodegradable and sustainable chemical entities.

From a synthetic chemistry perspective, the preparation of ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate hydrochloride involves multi-step reactions, often starting from hydrazine derivatives or cyanamide intermediates. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. Analytical characterization typically employs NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with regulatory standards for novel compounds.

In the context of green chemistry, this compound's synthetic route may incorporate catalytic methods or solvent-free conditions to minimize environmental impact. Such approaches resonate with the United Nations Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production). Additionally, computational tools like molecular docking and QSAR modeling are increasingly used to predict the biological targets of 1,2,4-triazole derivatives, accelerating lead optimization in drug development.

The pharmaceutical industry's shift toward personalized medicine has spurred interest in small-molecule modulators like CAS 1955505-90-4. Its structural features suggest potential interactions with enzyme active sites or receptor binding pockets, though detailed mechanistic studies are still underway. Parallelly, the agrochemical sector explores similar compounds for crop protection applications, leveraging their potential as pesticide alternatives with lower ecological persistence.

Quality control of ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate hydrochloride requires stringent protocols to ensure batch-to-batch consistency. Techniques like X-ray crystallography may be employed to confirm its solid-state structure, while thermogravimetric analysis (TGA) assesses thermal stability. These data are critical for regulatory submissions under frameworks such as the ICH guidelines or REACH compliance in the European Union.

Emerging applications in material science include the use of triazole cores as building blocks for metal-organic frameworks (MOFs) or polymeric coatings. The hydrochloride salt's ionic nature could facilitate supramolecular assembly, opening avenues for smart materials with stimuli-responsive properties. Such interdisciplinary research underscores the compound's relevance beyond traditional domains.

In summary, CAS 1955505-90-4 represents a promising scaffold at the intersection of medicinal chemistry, green synthesis, and advanced materials. Its development reflects broader scientific priorities such as targeted drug delivery, environmental stewardship, and high-throughput screening technologies. Future studies may explore its structure-property relationships in greater depth to unlock novel applications.